Cas no 959961-04-7 (Diiodoacetonitrile)

Diiodoacetonitrile (C₂I₂N) is a halogenated nitrile compound characterized by the presence of two iodine atoms bonded to an acetonitrile framework. This reagent is primarily utilized in organic synthesis as a versatile building block for introducing iodine functionalities or as a precursor in the preparation of heterocyclic compounds. Its high reactivity stems from the electron-withdrawing nature of the nitrile group, enhancing the electrophilic character of the adjacent iodine atoms. Diiodoacetonitrile is particularly valued in cross-coupling reactions and as an intermediate in pharmaceutical and agrochemical research. Proper handling is essential due to its potential toxicity and sensitivity to light and moisture.
Diiodoacetonitrile structure
Diiodoacetonitrile structure
Product Name:Diiodoacetonitrile
CAS No:959961-04-7
MF:C2HI2N
MW:292.844984769821
CID:1063237
PubChem ID:71316111
Update Time:2025-11-01

Diiodoacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Diiodoacetonitrile
    • 2,2-diiodoacetonitrile
    • 959961-04-7
    • SCHEMBL5605788
    • FT-0666879
    • DTXSID10747636
    • 2,2-Diiodoacetonitrile;
    • DB-264791
    • Inchi: 1S/C2HI2N/c3-2(4)1-5/h2H
    • InChI Key: KYQFQQBHGKPDHL-UHFFFAOYSA-N
    • SMILES: IC(C#N)I

Computed Properties

  • Exact Mass: 292.82000
  • Monoisotopic Mass: 292.81984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 59.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 1.70608

Diiodoacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D446560-100mg
Diiodoacetonitrile
959961-04-7
100mg
$ 2675.00 2023-09-07

Diiodoacetonitrile Related Literature

Additional information on Diiodoacetonitrile

Diiodoacetonitrile: A Comprehensive Overview

Diiodoacetonitrile (CAS No. 959961-04-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its molecular formula C2H2N I2, is notable for its dual iodine atoms attached to an acetonitrile backbone, making it a valuable reagent in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of Diiodoacetonitrile as a key intermediate in the construction of complex molecules. Its ability to undergo nucleophilic substitution reactions has made it indispensable in the synthesis of biologically active compounds. For instance, researchers have successfully utilized Diiodoacetonitrile in the preparation of heterocyclic frameworks, which are crucial components of many pharmaceutical agents.

The unique electronic properties of Diiodoacetonitrile also make it a promising candidate in the field of materials science. Studies have shown that when incorporated into polymer systems, it can enhance the electrical conductivity and thermal stability of the resulting materials. This property has led to its exploration in the development of advanced polymers for use in high-tech applications such as flexible electronics and energy storage devices.

In terms of biological applications, Diiodoacetonitrile has been investigated for its potential as a radiopharmaceutical agent. The presence of iodine atoms allows for easy labeling with radioactive isotopes, making it a valuable tool in diagnostic imaging techniques such as positron emission tomography (PET). Recent studies have demonstrated its effectiveness in targeting specific biomarkers associated with cancer cells, paving the way for innovative cancer detection methods.

The synthesis of Diiodoacetonitrile involves a multi-step process that typically begins with the iodination of acetonitrile derivatives. Researchers have optimized this process by employing catalytic systems that enhance reaction efficiency and selectivity. These advancements have not only improved the yield but also reduced the environmental footprint associated with its production.

From an environmental standpoint, understanding the fate and transport of Diiodoacetonitrile in natural systems is critical. Studies have shown that under certain conditions, this compound can undergo hydrolysis to form less hazardous byproducts. This knowledge is essential for developing safe handling and disposal protocols, ensuring minimal impact on ecosystems.

In conclusion, Diiodoacetonitrile (CAS No. 959961-04-7) stands out as a multifunctional compound with applications spanning across various scientific disciplines. Its role as a key reagent in organic synthesis, coupled with its potential in materials science and biomedicine, underscores its significance in contemporary research. As ongoing studies continue to uncover new avenues for its utilization, Diiodoacetonitrile is poised to remain at the forefront of chemical innovation.

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